4-[1-(4-Chlorophenyl)-2-aziranyl]pyridine

• IUPAC Name: 4-[1-(4-chlorophenyl)aziridin-2-yl]pyridine
• InChI: InChI=1S/C13H11ClN2/c14-11-1-3-12(4-2-11)16-9-13(16)10-5-7-15-8-6-10/h1-8,13H,9H2
• InChI Key: BVZSSXOUAZMZLX-UHFFFAOYSA-N
• Canonical SMILES: C1C(N1C2=CC=C(C=C2)Cl)C3=CC=NC=C3
• Molecular Formula: C13H11ClN2
• DSSTOX Substance ID: DTXSID401324148
• Molecular Weight: 230.69 g/mol
• Solubility: 32.6 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 132035-31-5

Description

4-[1-(4-Chlorophenyl)-2-aziranyl]pyridine is a useful research compound. Its molecular formula is C13H11ClN2 and its molecular weight is 230.7. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Crystal Structure

• Synthesis Techniques : 4-[1-(4-Chlorophenyl)-2-aziranyl]pyridine derivatives have been synthesized through various chemical reactions. For instance, the Wittig reaction has been employed for preparing related compounds (Andreu, Malfant, Lacroix, & Cassoux, 2000).
• Crystal Structure Analysis : X-ray diffraction studies have been used to determine the crystal structures of these compounds, providing insight into their molecular configurations (Vimalraj & Pandiarajan, 2010).

Biological Activities

• Antimicrobial and Antifungal Properties : Some derivatives of this compound have been evaluated for their antimicrobial and antifungal activities. These compounds have shown moderate activity against various bacteria and fungi (Bhuva, Bhadani, Purohit, & Purohit, 2015a; Bhuva, Bhadani, Purohit, & Purohit, 2015b).

Chemical Properties and Reactions

• Electrochemical and Optical Properties : Research has focused on the electrochemical and optical properties of related compounds, revealing insights into intramolecular charge transfer and bond lengths (Andreu, Malfant, Lacroix, & Cassoux, 2000).
• Reaction Mechanisms : Studies have also investigated the mechanisms of various chemical reactions involving these compounds, such as disproportionation reactions in acid media (Cox, Cheon, Keum, & Buncel, 1998).

Applications in Material Science

• Optoelectronic Device Fabrication : The electronic and optical properties of certain derivatives have been studied for potential applications in nonlinear optics and optoelectronic device fabrications (Shkir, AlFaify, Arora, Ganesh, Abbas, & Yahia, 2018).

Mechanism of Action

Target of Action

Similar compounds, such as indole derivatives, have been found to bind with high affinity to multiple receptors , suggesting that 4-[1-(4-Chlorophenyl)-2-aziranyl]pyridine may also interact with various biological targets.

Mode of Action

It can be inferred from related compounds that it may interact with its targets, leading to changes in cellular processes

Biochemical Pathways

Similar compounds have been found to possess various biological activities, affecting a range of biochemical pathways

Result of Action

Related compounds have shown various biological activities, suggesting that this compound may also have diverse effects at the molecular and cellular level .

Action Environment

Environmental factors can significantly impact the action of similar compounds